Cas no 1797270-28-0 (2-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile)

• Product Name: 2-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile
• CAS No: 1797270-28-0
• MF: C₁₅H₁₆N₆O₂
• MW: 312.326541900635
• CID: 5406149
• Update Time: 2025-06-08

2-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[1-(1-methyltriazole-4-carbonyl)piperidin-4-yl]oxypyridine-3-carbonitrile
• 2-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

• Inchi： 1S/C15H16N6O2/c1-20-10-13(18-19-20)15(22)21-7-4-12(5-8-21)23-14-11(9-16)3-2-6-17-14/h2-3,6,10,12H,4-5,7-8H2,1H3
• InChI Key： CXWMETXWSFWUMY-UHFFFAOYSA-N
• SMILES： C1(OC2CCN(C(C3=CN(C)N=N3)=O)CC2)=NC=CC=C1C#N

Additional information on 2-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile

Introduction to 2-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile (CAS No. 1797270-28-0)

Compound with the chemical identifier CAS No. 1797270-28-0 and the product name 2-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential therapeutic applications. The molecular framework of this compound incorporates several key functional groups that contribute to its distinct chemical properties and biological activities.

The core structure of 2-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile consists of a pyridine ring substituted with a nitrile group at the 3-position and an oxygenated piperidine moiety linked through an ether bond. The presence of the 1-methyl-1H-1,2,3-triazole moiety in the piperidine ring is particularly noteworthy, as it introduces a high degree of electronic complexity and potential for interactions with biological targets.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their potential as pharmacological agents. The triazole group in this compound is known for its ability to enhance binding affinity and selectivity when incorporated into drug molecules. This feature has been exploited in various therapeutic contexts, including antiviral and anticancer applications. The methyl group attached to the triazole ring further modulates the electronic properties of the molecule, making it a versatile scaffold for medicinal chemistry.

The pyridine ring in 2-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile serves as an excellent platform for further functionalization. Pyridine derivatives are widely recognized for their role in pharmaceuticals due to their ability to engage in hydrogen bonding and hydrophobic interactions with biological targets. The nitrile group at the 3-position of the pyridine ring adds another layer of functionality, which can be exploited for designing molecules with enhanced bioavailability and metabolic stability.

One of the most compelling aspects of this compound is its potential as a precursor for the development of new drugs. The combination of the triazole-piperidine moiety and the pyridine-nitrile scaffold provides a rich chemical space for structure-based drug design. Researchers have leveraged similar structural motifs in the development of drugs that target various diseases, including neurological disorders and infectious diseases. The oxygenated piperidine group in this compound is particularly interesting, as it can serve as a pivot point for further derivatization, allowing chemists to fine-tune the properties of the molecule.

The synthesis of 2-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile involves multi-step organic transformations that highlight the synthetic ingenuity required to construct such complex molecules. The introduction of the triazole group requires careful control over reaction conditions to ensure high yield and purity. Additionally, the functionalization of the piperidine ring with an oxygenated ether linkage demands precise synthetic strategies to avoid unwanted side reactions.

In terms of biological activity, preliminary studies suggest that this compound exhibits promising properties as an inhibitor of certain enzymes implicated in disease pathways. The unique combination of functional groups makes it a potent candidate for further investigation in vitro and in vivo. Researchers are particularly interested in exploring its potential as an anti-inflammatory agent or as a modulator of signal transduction pathways relevant to cancer biology.

The development of novel pharmaceuticals relies heavily on advancements in synthetic chemistry and molecular biology. The case of CAS No. 1797270-28-0 underscores this interplay between chemistry and biology. By designing molecules with well-defined structural features, chemists can predict and manipulate their biological behavior. This approach has led to significant breakthroughs in drug discovery over recent decades.

The future prospects for 2-{[1-(1-methyl-1H-1,2,3-triazole-4-carbonyl)piperidin-4-yl]oxy}pyridine-3-carbonitrile are vast. As our understanding of disease mechanisms grows more sophisticated, so too does our ability to design molecules that target them effectively. This compound represents just one example of how interdisciplinary approaches can lead to innovative solutions in medicine.